7-cinnamyl-1,3,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 1,3,9-trimethyl-7-[(E)-3-phenylprop-2-enyl]-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C19H20N6O2/c1-13-12-25-15-16(20-18(25)23(3)21-13)22(2)19(27)24(17(15)26)11-7-10-14-8-5-4-6-9-14/h4-10H,11-12H2,1-3H3/b10-7+
• InChI Key: AIRNPWTTXFUAPB-JXMROGBWSA-N
• Canonical SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC=CC4=CC=CC=C4)C
• Isomeric SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C/C=C/C4=CC=CC=C4)C
• Molecular Formula: C19H20N6O2
• Molecular Weight: 364.4 g/mol

Description

7-cinnamyl-1,3,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C19H20N6O2 and its molecular weight is 364.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer, Anti-HIV, and Antimicrobial Activities

Research has demonstrated the synthesis and evaluation of triazino and triazolo[4,3-e]purine derivatives, showing significant in vitro anticancer, anti-HIV, and antimicrobial activities. For instance, specific compounds have shown considerable activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D cell lines. Additionally, some compounds displayed moderate anti-HIV activity and notable antimicrobial effectiveness against various bacterial strains, including P. aeruginosa and S. aureus, albeit without significant antifungal activity (Ashour et al., 2012).

Cardiovascular and Pharmacological Evaluation

Another research avenue involves the cardiovascular and pharmacological evaluation of purine-2,6-dione derivatives. Some derivatives have demonstrated potent antiarrhythmic activity in preclinical models, indicating potential therapeutic applications in cardiovascular diseases. These studies underscore the role of structural modifications in enhancing biological activity and suggest a framework for developing novel therapeutic agents with optimized efficacy and safety profiles (Chłoń-Rzepa et al., 2004).

Novel Synthesis and Biological Evaluation

Synthesis of novel heterocycles, such as purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, has been explored, with some compounds showing antitumor activity and vascular relaxing effects. This research highlights the potential for developing new therapeutic agents targeting specific cancers and cardiovascular conditions (Ueda et al., 1987).